Cas no 6756-14-5 ((20b)-3b-Hydroxyurs-12,18-dien-28-oic acid)

• Product Name: (20b)-3b-Hydroxyurs-12,18-dien-28-oic acid
• CAS No: 6756-14-5
• Molecular Formula: C₃₀H₄₆O₃
• Molecular Weight: 454.68444
• CID: 1036752
• PubChem ID: 71464345

(20b)-3b-Hydroxyurs-12,18-dien-28-oic acid Properties

Names and Identifiers

• (20b)-3b-Hydroxyurs-12,18-dien-28-oic acid
• (20β)-3β-Hydroxyurs-12,18-dien-28-oic acid
• (2S,4aS,6aR,6aS,6bR,10S,12aR)-10-hydroxy-1,2,6a,6b,9,9,12a-heptamethyl-3,4,5,6,6a,7,8,8a,10,11,12,13-dodecahydro-2H-picene-4a-carboxylic acid
• 6756-14-5
• (20b)-3b-Hydroxyurs-12,18-dien-28-oicacid
• DTXSID40856109
• (3beta,5xi,20beta)-3-Hydroxyursa-12,18-dien-28-oic acid
• (20beta)-3beta-Hydroxyurs-12,18-dien-28-oic acid

• InChIKey： GPQBTLJRTQXVOM-JQDUULMYSA-N
• Inchi： InChI=1S/C30H46O3/c1-18-10-15-30(25(32)33)17-16-28(6)20(24(30)19(18)2)8-9-22-27(5)13-12-23(31)26(3,4)21(27)11-14-29(22,28)7/h8,18,21-23,31H,9-17H2,1-7H3,(H,32,33)/t18-,21?,22+,23-,27-,28+,29+,30-/m0/s1
• SMILES： C[C@H]1CC[C@@]2(CC[C@]3(C)C(=CC[C@@H]4[C@@]5(C)CC[C@@H](C(C)(C)C5CC[C@]43C)O)C2=C1C)C(=O)O

Computed Properties

• Exact Mass: 454.34469533g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 454.34469533g/mol
• Heavy Atom Count: 33
• Complexity: 942
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.5
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids